6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(4-chloro-3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)10-7-8(5-6-11(10)16)9-3-2-4-12(17)13(9)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: BYPPFFAEPHTRSA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)Cl
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID10692051
• Molecular Weight: 325.1 g/mol
• CAS RN: 1261940-67-3

Description

6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% (6-Cl-2-CMPB) is a synthetic compound with a wide range of applications in scientific research. It is a chlorinated aromatic compound that can be used as a reagent, a chromophore, and a ligand. It has also been used in the synthesis of other compounds and as a catalyst in organic reactions. 6-Cl-2-CMPB has been studied extensively and its structure, synthesis methods, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been elucidated. In

Mechanism of Action

The mechanism of action of 6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is not fully understood. It is believed to act as a Lewis acid, which means that it can accept electrons from other molecules, thus facilitating the formation of new bonds. It is also thought to act as a nucleophile, which means that it can donate electrons to other molecules, thus facilitating the formation of new bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% are not fully understood. However, it has been shown to have some anti-inflammatory and antioxidant properties in vitro. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).

Advantages and Limitations for Lab Experiments

6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is a useful reagent for organic synthesis and can be used in a wide range of laboratory experiments. It is relatively inexpensive and can be easily obtained from chemical suppliers. It is also relatively stable and has a low toxicity. However, it is also sensitive to light and air, so it should be handled with care and stored in a cool, dark place.

Future Directions

The potential applications of 6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% are still being explored. Possible future directions include further research into its biochemical and physiological effects, its use as a catalyst in organic synthesis, and its use in drug development. Additionally, further research into its mechanism of action and its structure-activity relationships could lead to the development of more efficient synthetic methods.

Synthesis Methods

6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized in a two-step reaction using 4-chloro-3-methoxycarbonylbenzoic acid and chloroform. In the first step, the 4-chloro-3-methoxycarbonylbenzoic acid is reacted with chloroform in a 1:1 molar ratio in the presence of a catalyst (such as pyridine) in an inert atmosphere. This reaction results in the formation of 6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%. The second step involves the purification of the compound by recrystallization.

Scientific Research Applications

6-Chloro-2-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a chromophore in spectroscopic studies, and as a ligand in coordination chemistry. It has also been used in the synthesis of other compounds, such as 6-chloro-3-methoxycarbonylbenzoic acid, and as a catalyst in organic reactions.